molecular formula C6H5F2NO B104598 6-Amino-2,3-difluorophenol CAS No. 115551-33-2

6-Amino-2,3-difluorophenol

Cat. No. B104598
M. Wt: 145.11 g/mol
InChI Key: KRURHZHJEDNBCM-UHFFFAOYSA-N
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Description

“6-Amino-2,3-difluorophenol” is a chemical compound with the molecular formula C6H5F2NO . It has a molecular weight of 145.11 . It is typically stored at room temperature in a dark place under an inert atmosphere .


Synthesis Analysis

The synthesis of “6-Amino-2,3-difluorophenol” involves treating 2,3-difluoro-6-nitrophenol with 10% Pd/C at 23°C . The reaction mixture is flushed with hydrogen gas and allowed to stir for 12 hours before it is filtered through celite. The filtrate is then concentrated in vacuo to afford the title compound .


Molecular Structure Analysis

The InChI code for “6-Amino-2,3-difluorophenol” is 1S/C6H5F2NO/c7-3-1-2-4(9)6(10)5(3)8/h1-2,10H,9H2 . This code provides a unique representation of the molecule’s structure.


Physical And Chemical Properties Analysis

“6-Amino-2,3-difluorophenol” is a solid or liquid at room temperature . It has a molecular weight of 145.11 . The compound is very soluble, with a solubility of 1.45 mg/ml or 0.01 mol/l .

Scientific Research Applications

It’s worth noting that the use of such compounds is typically subject to rigorous controls and safety measures due to their potential hazards . Therefore, any experiments involving “6-Amino-2,3-difluorophenol” should be conducted by trained professionals in a controlled laboratory environment.

Safety And Hazards

“6-Amino-2,3-difluorophenol” is classified as a warning hazard according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . It may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .

properties

IUPAC Name

6-amino-2,3-difluorophenol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H5F2NO/c7-3-1-2-4(9)6(10)5(3)8/h1-2,10H,9H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KRURHZHJEDNBCM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1N)O)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H5F2NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80380933
Record name 6-amino-2,3-difluorophenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80380933
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

145.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Amino-2,3-difluorophenol

CAS RN

115551-33-2
Record name 6-amino-2,3-difluorophenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80380933
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

2,3 difluoro 6-nitro phenol (2 g, 11 mmol) was treated with 10% Pd/C (1 g) at 23° C. The reaction mixture was flushed with hydrogen gas and the reaction was allowed to stir 12 h before it was filtered through celite. The filtrate was concentrated in vacuo to afforded the title compound (1.6 g, 97%). EI-MS m/z 146 (M+H)+
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
1 g
Type
catalyst
Reaction Step One
Yield
97%

Synthesis routes and methods II

Procedure details

A solution of 2,3-difluoro-6-nitrophenol (500 mg) in methanol (7 ml) was hydrogenated over 5% Pd/C (60 mg) for 6 hours. The reaction mixture was filtered under nitrogen stream and the filtrate was evaporated under reduced pressure to give 414 mg of crude 2-amino-5,6-difluorophenol.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One
Name
Quantity
60 mg
Type
catalyst
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-Amino-2,3-difluorophenol
Reactant of Route 2
6-Amino-2,3-difluorophenol
Reactant of Route 3
6-Amino-2,3-difluorophenol
Reactant of Route 4
6-Amino-2,3-difluorophenol
Reactant of Route 5
6-Amino-2,3-difluorophenol
Reactant of Route 6
6-Amino-2,3-difluorophenol

Citations

For This Compound
2
Citations
X Yu, M Zhang, T Annamalai, P Bansod… - European journal of …, 2017 - Elsevier
New antibacterial agents with novel target and mechanism of action are urgently needed to combat problematic bacterial infections and mounting antibiotic resistances. Topoisomerase …
Number of citations: 22 www.sciencedirect.com
A El-Tunsi, N Carter, SH Yeo, JD Priest, A Choi… - …, 2022 - thieme-connect.com
Kinetic resolution provided a highly enantioselective method to access a range of 3-aryl-3,4-dihydro-2H-1,4-benzoxazines using n-butyllithium and the chiral ligand sparteine. The …
Number of citations: 3 www.thieme-connect.com

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